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Compound of Interest

Compound Name: Benzylchlorodimethylsilane

Cat. No.: B156170 Get Quote

Essential Safety and Handling Guide for
Benzylchlorodimethylsilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of Benzylchlorodimethylsilane (CAS No. 1833-31-4). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

I. Chemical Safety and Hazard Information
Benzylchlorodimethylsilane is a corrosive substance that can cause severe skin burns and

eye damage.[1] It reacts rapidly with water and protic solvents.[2] Inhalation of vapors or mists

may be harmful.[1]

GHS Hazard Information:

Pictogram: Corrosion

Signal Word: Danger[2]

Hazard Statements: H314 - Causes severe skin burns and eye damage[1][2]
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The following table summarizes key physical and chemical properties of

Benzylchlorodimethylsilane.

Property Value Source

Molecular Formula C₉H₁₃ClSi [2][3]

Molecular Weight 184.74 g/mol [2][3]

Boiling Point 101-103 °C at 18 mmHg [2][3]

Density 1.018 g/mL at 25 °C [2][3]

Flash Point 73 °C (163.4 °F) - closed cup

Refractive Index n20/D 1.511 [2][3]

II. Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. The following table outlines the

recommended PPE for handling Benzylchlorodimethylsilane.
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Body Part Recommended Protection Specification

Respiratory Air-purifying respirator

Type ABEK (EN14387)

respirator filter. Required when

ventilation is inadequate or

when handling large quantities.

Eyes/Face Goggles and Faceshield
Chemical splash goggles and

a full-face shield must be worn.

Hands Chemical-resistant gloves

Outer and inner chemical-

resistant gloves are

recommended.[4][5]

Body Chemical-resistant clothing

A chemical splash suit or

coveralls should be worn.[4][6]

For significant splash potential,

a hooded suit is

recommended.

Feet Chemical-resistant boots
Steel-toed, chemical-resistant

boots are advised.[4]

III. Operational Plan for Handling
A systematic approach to handling Benzylchlorodimethylsilane is crucial for safety.
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Caption: Workflow for Safely Handling Benzylchlorodimethylsilane.
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Step-by-Step Handling Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before beginning any work.

Ensure a safety shower and eyewash station are readily accessible.

Don all required personal protective equipment as outlined in the table above.

Prepare the work area by ensuring it is clean, organized, and free of incompatible

materials. Work should be conducted in a well-ventilated chemical fume hood.

Handling:

When transferring or dispensing the chemical, do so slowly and carefully to avoid

splashing.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[1]

In Case of a Spill:

Evacuate the area if the spill is large.

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the

spill.

Collect the absorbed material into a suitable container for hazardous waste disposal.

Ventilate the area and wash the spill site after material pickup is complete.

IV. First Aid Measures
Immediate action is required in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[1][8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][7][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][7]

V. Disposal Plan
Proper disposal of Benzylchlorodimethylsilane and its containers is imperative to prevent

environmental contamination and ensure compliance with regulations.
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Caption: Waste Disposal Workflow for Benzylchlorodimethylsilane.

Step-by-Step Disposal Protocol:

Waste Collection:

All waste materials, including unused chemical, contaminated absorbents, and disposable

PPE, must be collected in a designated, properly labeled, and sealed hazardous waste
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container.[9]

The container must be compatible with the chemical.

Container Rinsing:

Empty containers must be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).

The first rinseate must be collected and disposed of as hazardous waste.[9] Subsequent

rinses may also need to be collected depending on local regulations.

Labeling and Storage:

Affix a hazardous waste label to the container with the full chemical name and associated

hazards clearly marked.[9]

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Final Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.[9]

Do not dispose of Benzylchlorodimethylsilane down the drain or in the regular trash.[9]

[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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